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CAS No.: 204244-81-5
Cat. No.: B167099
Get Quote
. J

Foreword: The Imperative for Precision in Modern
Analytics

In the landscape of high-stakes research, particularly within pharmaceutical and
biotechnological development, the demand for analytical precision is not merely a preference
but a foundational necessity. The journey from discovery to clinical application is paved with
guantitative data, where the accuracy and reproducibility of each measurement can
significantly influence outcomes. This guide is dedicated to a molecule that, while unassuming
in its structure, plays a pivotal role in achieving this requisite level of analytical rigor: N-
Tetradecane-D30. As a deuterated internal standard, it offers a robust solution to the inherent
variabilities of complex sample matrices and sophisticated instrumentation. This document
provides an in-depth exploration of its synthesis, properties, and, most critically, its application
as a cornerstone of reliable quantitative analysis.

Molecular Identity and Physicochemical
Characteristics
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N-Tetradecane-D30 is the perdeuterated isotopologue of n-tetradecane, meaning all 30
hydrogen atoms have been replaced with their stable isotope, deuterium. This substitution
imparts a significant mass shift while preserving the fundamental physicochemical properties of
the parent molecule.

Chemical Structure:

Molecular Formula: C14D3o0

IUPAC Name: 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,14-
triacontadeuteriotetradecane[1][2]

CAS Number: 204244-81-5[2][3][4][5][6]

Unlabeled CAS Number: 629-59-4[2][4]

The near-identicality in chemical behavior between N-Tetradecane-D30 and its non-deuterated
counterpart is the cornerstone of its utility as an internal standard.

Table 1: Physicochemical Properties of N-Tetradecane and N-Tetradecane-D30

N-Tetradecane-D30

Property N-Tetradecane (C14Hs30)
(C14D30)
Molecular Weight 198.39 g/mol [7][8] 228.57 g/mol [1][4]
] ] Expected to be slightly
Melting Point 5.5 °C[7][9] )
different from n-tetradecane
- ) Expected to be slightly
Boiling Point 252-254 °C[7][9] )
different from n-tetradecane
) Expected to be slightly higher
Density 0.762 g/mL at 20 °C[7][9]
than n-tetradecane
o Colorless to light yellow
Appearance Colorless liquid[7][8] o
liquid[3]
Solubility Insoluble in water[7] Insoluble in water
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Note: Specific experimental data for the melting point, boiling point, and density of N-
Tetradecane-D30 are not readily available in the public domain. The values are expected to be
very close to those of n-tetradecane, with slight variations due to the increased mass of
deuterium.

Synthesis of Perdeuterated N-Tetradecane: A
Mechanistic Overview

The synthesis of perdeuterated alkanes such as N-Tetradecane-D30 is typically achieved
through catalytic hydrogen-deuterium (H/D) exchange reactions.[7][8] This approach is favored
for its efficiency in achieving high levels of isotopic enrichment.

The core principle involves the reaction of the non-deuterated starting material, n-tetradecane,
with a deuterium source in the presence of a suitable catalyst.

Common Deuterium Sources:

e Deuterium gas (D2)

o Deuterated solvents like D20 or CsDe[10]
Catalytic Systems:

e Heterogeneous catalysts, such as platinum, palladium, or rhodium supported on carbon, are
often employed.[9]

e Homogeneous iridium pincer complexes have also demonstrated high activity for H/D
exchange in unactivated alkanes.[10]

The reaction is typically carried out at elevated temperatures to facilitate the catalytic activation
of the inert C-H bonds.[8][9] The catalyst facilitates the reversible cleavage of C-H bonds and
their subsequent reformation with deuterium from the surrounding medium, eventually leading
to the substitution of all hydrogen atoms with deuterium.
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Caption: Generalized workflow for the synthesis of N-Tetradecane-D30 via catalytic H/D
exchange.

The Role of N-Tetradecane-D30 in Quantitative Mass
Spectrometry

The primary and most critical application of N-Tetradecane-D30 is as an internal standard in
quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS). An
ideal internal standard should mimic the analyte's behavior throughout the entire analytical
process, and deuterated standards come remarkably close to this ideal.

The fundamental principle is isotope dilution mass spectrometry (IDMS). A known quantity of
the deuterated standard is added to the sample at the earliest stage of preparation. The ratio of
the analyte to the internal standard is then measured by the mass spectrometer. Because the
analyte and the standard are chemically identical, any losses or variations during sample
preparation and analysis will affect both compounds equally, thus preserving the accuracy of
the measured ratio.
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Key Advantages of Using N-Tetradecane-D30 as an Internal Standard:

» Correction for Matrix Effects: Biological matrices are complex and can cause ion suppression
or enhancement in the mass spectrometer's source, leading to inaccurate quantification.
Since N-Tetradecane-D30 co-elutes with its non-deuterated analog, it experiences the same
matrix effects, allowing for accurate correction.

o Compensation for Extraction Variability: Analyte recovery during sample preparation can be
inconsistent. A deuterated internal standard, added before extraction, experiences the same
losses as the analyte, ensuring the analyte-to-internal standard ratio remains constant.

o Normalization of Instrumental Variations: Fluctuations in injection volume and mass
spectrometer response are normalized, leading to more precise and reproducible results.
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Caption: Experimental workflow for quantitative analysis using a deuterated internal standard.
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Experimental Protocol: Quantitative Analysis of a
Lipophilic Drug Candidate in Human Plasma

This protocol provides a framework for the quantification of a hypothetical lipophilic drug
candidate, "Compound X," using N-Tetradecane-D30 as a non-isobaric internal standard. This
IS @ common scenario in pre-clinical and clinical drug development where a deuterated analog
of the drug itself may not be readily available.

Obijective: To determine the concentration of Compound X in human plasma samples.
Materials:

e Human plasma (K2zEDTA)

Compound X reference standard

N-Tetradecane-D30 (Internal Standard)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid, LC-MS grade

Water, LC-MS grade

Procedure:

o Preparation of Stock and Working Solutions:

o Prepare a 1 mg/mL stock solution of Compound X in methanol.

o Prepare a 1 mg/mL stock solution of N-Tetradecane-D30 in methanol.

o From the stock solutions, prepare a series of calibration standards by spiking drug-free
human plasma with Compound X to achieve concentrations ranging from 1 to 1000 ng/mL.
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o Prepare a working internal standard solution of N-Tetradecane-D30 at a concentration of
100 ng/mL in acetonitrile.

o Sample Preparation (Protein Precipitation):

o

To 50 pL of each plasma sample (calibrators, quality controls, and unknown samples), add
150 pL of the N-Tetradecane-D30 working solution.

[¢]

Vortex vigorously for 1 minute to precipitate plasma proteins.

[e]

Centrifuge at 10,000 x g for 10 minutes at 4°C.

o

Carefully transfer 100 L of the clear supernatant to a 96-well plate or autosampler vials.

e LC-MS/MS Analysis:

o LC System: UHPLC system

o Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 pum)

o Mobile Phase A: Water with 0.1% Formic Acid

o Mobile Phase B: Acetonitrile with 0.1% Formic Acid

o Gradient: 50% B to 95% B over 3 minutes, hold for 1 minute, then re-equilibrate.

o Flow Rate: 0.4 mL/min

o Injection Volume: 5 pL

o MS System: Triple quadrupole mass spectrometer

o lonization: Electrospray lonization (ESI), Positive Mode

o Detection: Multiple Reaction Monitoring (MRM)

= Monitor a specific precursor-product ion transition for Compound X.

= Monitor a specific precursor-product ion transition for N-Tetradecane-D30.
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o Data Analysis:

o

Integrate the peak areas for both Compound X and N-Tetradecane-D30.

[¢]

Calculate the peak area ratio (Compound X / N-Tetradecane-D30).

Construct a calibration curve by plotting the peak area ratio versus the concentration of

o

the calibration standards.

Determine the concentration of Compound X in the unknown samples by interpolating

[¢]

their peak area ratios from the calibration curve.

Quality Control: Isotopic Purity and Analytical
Characterization

The reliability of a deuterated internal standard is contingent upon its isotopic and chemical
purity. Commercially available N-Tetradecane-D30 typically has an isotopic enrichment of at
least 98 atom % D.[4][5]

Determination of Isotopic Purity:

e Mass Spectrometry (MS): High-resolution mass spectrometry can be used to determine the
distribution of isotopologues (molecules with different numbers of deuterium atoms). The
relative abundances of the different isotopic peaks are used to calculate the overall isotopic

enrichment.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR is highly effective for detecting
and quantifying residual non-deuterated sites. The absence or minimal presence of proton
signals confirms high isotopic purity. 2H NMR can be used to confirm the presence and

chemical environment of the deuterium atoms.
Mass Spectral Fragmentation:

While a specific mass spectrum for N-Tetradecane-D30 is not widely published, its
fragmentation pattern under electron ionization (El) is expected to be analogous to that of n-
tetradecane. The fragmentation of long-chain alkanes typically involves the cleavage of C-C
bonds, resulting in a series of carbocation fragments separated by 14 mass units
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(corresponding to CH:z or, in this case, CD2 groups). The molecular ion peak for N-
Tetradecane-D30 would be observed at m/z 228. The presence of deuterium will shift the
mass of the characteristic fragment ions accordingly.

Conclusion: A Foundation for Trustworthy Data

N-Tetradecane-D30 is more than just a deuterated molecule; it is a critical tool for ensuring the
integrity of quantitative data in research and development. Its ability to mimic the behavior of
analytes in complex matrices allows for the correction of otherwise unavoidable experimental
variations. For researchers, scientists, and drug development professionals, a thorough
understanding and proper implementation of deuterated internal standards like N-Tetradecane-
D30 are essential for generating the reliable and reproducible data that underpins scientific
advancement and therapeutic innovation.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. metrology.wat.edu.pl [metrology.wat.edu.pl]
. researchgate.net [researchgate.net]

. Tetradecane [webbook.nist.gov]

. Tetradecane [webbook.nist.gov]

. youtube.com [youtube.com]

. m.youtube.com [m.youtube.com]

. pubs.acs.org [pubs.acs.org]

. researchgate.net [researchgate.net]

°
(o] (o0] ~ (o)) ol iy w N -

. cdnsciencepub.com [cdnsciencepub.com]

e 10. H/D exchange under mild conditions in arenes and unactivated alkanes with C 6 D 6 and
D 2 O using rigid, electron-rich iridium PCP pincer complexes - Chemical Science (RSC
Publishing) DOI:10.1039/D0SC02694H [pubs.rsc.org]

¢ To cite this document: BenchChem. [N-Tetradecane-D30: A Comprehensive Technical Guide
for Advanced Analytical Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167099/docs#n-tetradecane-d30-a-comprehensive-
technical-guide-for-advanced-analytical-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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